Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

VBr2 catalytic activity vs traditional oxidation
methods

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Vanadium(ll) bromide

CAS No.: 14890-41-6

Cat. No.: S1505030

Vanadium Catalysts in Oxidation Chemistry

Vanadium-based catalysts are valued in industrial and laboratory oxidation reactions for their versatility and

efficiency. The table below summarizes key features:

Catalyst Primary Role/Application Key Characteristics

Vanadium Industrial oxidant; catalyst for SOz to Effective with Oz or H2032; used for

Pentoxide (V20s) SOs, ethanol to acetaldehyde, oxidative alcohol/aldehyde oxidation; can be
esterification [1] recycled [1].

Vanadium Laboratory oxidant; aldehyde to Selective oxidation with H202;

Oxychloride carboxylic acid conversion [1] functional group compatibility; short

(VO(acac)z) reaction times [1].

Vanadium Active species in Vanadium Bromide Functions as a redox couple

Bromide (VBrz / Redox Flow Batteries (VRFB) [2] (VBrs/VBrz); standard potential of

VBr3) -0.26 V vs. SHE [2].

Experimental data for VBr2 is primarily found in energy storage research. One study reports its use as a 3.0

mol/L solution in Vanadium Bromide Redox Flow Batteries, where the VBr3/VBr2 redox couple shows a
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standard potential of -0.26 V vs. SHE [2]. This indicates its utility as a redox agent rather than a direct

substitute for traditional stoichiometric oxidants.

Experimental Protocols for Oxidation

The search results did not yield specific experimental protocols for VBrz in synthetic oxidation chemistry.
However, established methodologies for similar vanadium catalysts provide a framework for designing your

own experiments.

1. Oxidative Esterification of Aldehydes using V20s This method converts aldehydes directly to methyl

esters [1].

e Typical Protocol: A reaction mixture of the aldehyde substrate in methanol is treated with a catalytic
amount of V20s and hydrogen peroxide (H202) as a co-oxidant.

¢ Reaction Conditions: Reactions are often conducted at room temperature or with mild heating for
short durations (minutes to a few hours).

e Work-up: The desired ester product can typically be isolated in high yield through direct
concentration or simple extraction, avoiding complex purification.

2. Aerobic Oxidation of Alcohols using V20s This protocol uses molecular oxygen as the terminal oxidant

[1].

e Typical Protocol: The alcohol substrate and a catalytic amount of V20s are combined in an organic
solvent like toluene.

¢ Reaction Conditions: The mixture is heated to around 100°C under an oxygen atmosphere (1
atm).

¢ Key Feature: This system can show high chemoselectivity, allowing the oxidation of secondary
alcohols to ketones in the presence of primary alcohols.

Comparative Analysis and Research Pathway

Direct, head-to-head performance data for VBr2 versus other vanadium catalysts in oxidation reactions is not
available in the search results. The following workflow outlines a systematic approach to fill this knowledge

gap based on general catalyst evaluation principles.
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[Start: Identify Knowledge Ga[a

1. Define Benchmark Reactions
(e.g., alcohol oxidation, C-H activation)

2. Establish Performance Metrics
(Conversion, Yield, Selectivity, TON/TOF)

3. Test VBr2 against Reference Catalysts
(V20s, VO(acac)z2, other metal catalysts)

4. Analyze Reaction Parameters
(Solvent, Temp., Oxidant, VBr2 concentration)

:

5. Characterize and Compare
(Identify active species, deactivation pathways)

End: Objective Performance Profile

Click to download full resolution via product page

Key Research Considerations

e Bromide Effect: The bromide ion in VBr2 could play a role in reactivity, potentially facilitating
oxidation through bromonium-based pathways or acting as a poison for certain catalysts [1].

e Comparative Metrics: When designing experiments, focus on quantitative metrics like Turnover
Number (TON), Turnover Frequency (TOF), and product selectivity for a fair comparison.
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e Solubility: VBr2 may offer solubility advantages in specific solvent systems compared to other
vanadium oxides, which could influence its activity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s1505030?utm_src=pdf-custom-synthesis
https://www.organic-chemistry.org/chemicals/oxidations/vanadiumpentoxide.shtm
https://pmc.ncbi.nlm.nih.gov/articles/PMC6332057/
https://www.smolecule.com/products/b1505030#vbr2-catalytic-activity-vs-traditional-oxidation-methods
https://www.smolecule.com/products/b1505030#vbr2-catalytic-activity-vs-traditional-oxidation-methods
https://www.smolecule.com/products/b1505030#vbr2-catalytic-activity-vs-traditional-oxidation-methods
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1505030?utm_src=pdf-bulk
https://www.smolecule.com/products/s1505030?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s1505030?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

